Cas no 328233-46-1 (cis-3'-Oxo-spirocyclohexane-1,1'(3'h)-furo3,4-cpyridine-4-carboxylicacid)

cis-3'-Oxo-spirocyclohexane-1,1'(3'h)-furo3,4-cpyridine-4-carboxylicacid Properties

Names and Identifiers

• cis-3'-Oxo-spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-4-carboxylicacid, 3'-oxo-, cis- (9CI)
• (1s,4s)-3'-Oxo-3'H-spiro[cyclohexane-1,1'-furo[3,4-c]pyridine]-4-carboxylic acid
• 328233-46-1
• Rel-(1s,4s)-3'-oxo-3'H-spiro[cyclohexane-1,1'-furo[3,4-c]pyridine]-4-carboxylic acid
• FT-0754278
• trans-3'-Oxo-spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-4-carboxylicacid
• FT-0769326
• 328233-18-7
• SCHEMBL480829
• SCHEMBL6820800
• Rel-(1r,4r)-3'-oxo-3'H-spiro[cyclohexane-1,1'-furo[3,4-c]pyridine]-4-carboxylic acid
• A5866
• 3'-oxospiro[cyclohexane-4,1'-furo[3,4-c]pyridine]-1-carboxylic acid
• trans-3'-oxo-spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• +Expand

• InChIKey： WKGDDMKDIRTPTG-UHFFFAOYSA-N
• Inchi： 1S/C13H13NO4/c15-11(16)8-1-4-13(5-2-8)10-3-6-14-7-9(10)12(17)18-13/h3,6-8H,1-2,4-5H2,(H,15,16)/t8-,13+
• SMILES： OC(C1CCC2(OC(=O)C3=CN=CC=C23)CC1)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 247.08445790g/mol
• Heavy Atom Count: 18
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.41